Cas no 2228361-63-3 (2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 2228361-63-3
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6553225
• PubChem ID: 165669598
• Update Time: 2025-05-19

2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid
• EN300-1926420
• 2228361-63-3

• Inchi： 1S/C11H11BrO4/c1-6(11(13)14)7-4-8(15-2)10(12)9(5-7)16-3/h4-5H,1H2,2-3H3,(H,13,14)
• InChI Key： YGNQKLJYVANHSI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C)C(=O)O)C=C1OC)OC

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid

Introduction to 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2228361-63-3)

2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid, identified by the CAS number 2228361-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylpropenoic acids, characterized by its unique structural motif that combines a prop-2-enoic acid moiety with a brominated and dimethoxy-substituted phenyl ring. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the synthesis of bioactive molecules.

The structural features of 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid make it a versatile intermediate in organic synthesis. The prop-2-enoic acid group provides a site for further functionalization, such as esterification, amidation, or reduction, while the aromatic ring serves as a platform for interactions with biological targets. The bromine and methoxy substituents on the phenyl ring enhance its reactivity in various chemical transformations, including cross-coupling reactions, which are widely employed in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the phenylpropenoic acid scaffold. Studies have demonstrated that modifications in this core structure can lead to compounds with diverse biological activities. For instance, related derivatives have been investigated for their anti-inflammatory, antioxidant, and anticancer properties. The bromine and methoxy groups in 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid are particularly noteworthy, as they can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modify specific positions on the aromatic ring allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is crucial for optimizing drug candidates.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular architectures from simpler precursors. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in drug design.

The pharmaceutical industry has taken note of the potential of 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid as a lead compound or intermediate. Several academic and industrial groups have reported on their efforts to synthesize derivatives with enhanced biological activity. For example, modifications at the propenone position have led to compounds exhibiting improved binding affinity to protein targets. Such findings underscore the importance of this compound in ongoing drug discovery initiatives.

The chemical synthesis of 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid involves multi-step processes that require careful optimization to achieve high purity and yield. Key steps typically include bromination of a dimethoxybenzaldehyde precursor followed by condensation with an appropriate alkene derivative. Advances in catalytic systems have enabled more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

The spectroscopic and analytical characterization of 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid is essential for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity. These analytical methods provide critical data for researchers to assess the compound's quality before proceeding with biological evaluations.

Beyond its applications in drug discovery, 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid has found utility in materials science and agrochemical research. Its structural motifs are reminiscent of natural products that exhibit interesting biological activities, making it a promising candidate for developing novel materials with tailored properties. Additionally, derivatives of this compound have been explored as potential intermediates in the synthesis of agrochemicals designed to enhance crop protection.

The future prospects for 2-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid appear promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to more efficient synthetic routes and novel bioactive molecules derived from this versatile scaffold.